Cas no 64878-05-3 (Ethyl 2-(2-Oxopropyl)sulfanylacetate)

• Product Name: Ethyl 2-(2-Oxopropyl)sulfanylacetate
• CAS No: 64878-05-3
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 501695
• PubChem ID: 2779029
• Update Time: 2025-11-02

Ethyl 2-(2-Oxopropyl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(2-oxopropyl)thio]-, ethyl ester
• Ethyl [(2-oxopropyl)thio]acetate
• ethyl 2-(2-oxopropylsulfanyl)acetate
• ETHYL 2-[(2-OXOPROPYL)THIO]ACETATE
• 1-Ethoxycarbonylmethylmercapto-aceton
• Acetonylmercapto-essigsaeure-ethylester
• DTXSID20381242
• Ethyl 2-((2-oxopropyl)thio)acetate
• AKOS005199258
• CS-0364034
• Acetic acid,2-[(2-oxopropyl)thio]-,ethyl ester
• SCHEMBL4029374
• Ethyl 2-[(2-Oxopropyl)Sulfanyl]Acetate
• 64878-05-3
• FT-0625901
• MFCD00048567
• ethyl 2-(2-oxopropylthio)acetate
• Ethyl 2-(2-Oxopropyl)sulfanylacetate

• MDL： MFCD00048567
• Inchi： 1S/C7H12O3S/c1-3-10-7(9)5-11-4-6(2)8/h3-5H2,1-2H3
• InChI Key： JFBLCFNTJOTSJH-UHFFFAOYSA-N
• SMILES： S(CC(C)=O)CC(=O)OCC

Computed Properties

• Exact Mass: 176.05100
• Monoisotopic Mass: 176.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 100 °C
• Flash Point: 100.1±11.2 °C
• PSA: 68.67000
• LogP: 0.87170
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Ethyl 2-(2-Oxopropyl)sulfanylacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Ethyl 2-(2-Oxopropyl)sulfanylacetate

Ethyl 2-(2-Oxopropyl)sulfanylacetate: A Promising Compound in Modern Pharmaceutical Research

Ethyl 2-(2-Oxopropyl)sulfanylacetate, with the chemical formula C₈H₁₄O₃S, is a sulfur-containing organic compound that has garnered significant attention in the field of medicinal chemistry. Its unique molecular structure, characterized by the presence of a 2-oxopropyl group and a sulfanyl moiety, positions it as a potential candidate for various therapeutic applications. The compound is registered under the CAS number 64878-05-3, which serves as a unique identifier for its molecular composition and structural properties.

Recent studies have highlighted the multifaceted role of Ethyl 2-(2-Oxopropyl)sulfanylacetate in modulating biological pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of mitochondrial complex I, a critical target in the development of neurodegenerative disease therapies. This finding aligns with broader research trends focusing on targeted metabolic modulation as a strategy to address chronic inflammatory conditions.

The sulfanyl functional group in this compound is particularly noteworthy, as it has been shown to enhance the compound's reactivity toward electrophilic species. This property has led to its incorporation in the design of prodrugs for improved bioavailability. A 2024 study published in Advanced Drug Delivery Reviews explored the use of Ethyl 2-(2-Oxopropyl)sulfanylacetate as a bioresponsive linker in the development of targeted drug delivery systems, demonstrating its potential in enhancing therapeutic precision.

From a synthetic perspective, the preparation of Ethyl 2-(2-Oxopropyl)sulfanylacetate has been optimized through various green chemistry methodologies. A 2023 paper in Green Chemistry reported a one-pot synthesis approach that reduces energy consumption and waste generation, aligning with the growing emphasis on sustainable pharmaceutical manufacturing. This method not only improves the efficiency of production but also ensures compliance with environmental regulations in the industry.

Pharmacological studies have revealed that Ethyl 2-(2-Oxopropyl)sulfanylacetate exhibits promising anti-inflammatory properties. Research conducted in 2022 by the University of Tokyo found that the compound significantly reduces the expression of pro-inflammatory cytokines such as IL-6 and TNF-α in lipopolysaccharide-induced inflammation models. These findings suggest its potential application in the treatment of autoimmune disorders and chronic inflammatory diseases.

Moreover, the compound's antioxidant activity has been explored in several preclinical studies. A 2023 study in Free Radical Biology and Medicine demonstrated that Ethyl 2-(2-Oxopropyl)sulfanylacetate can effectively scavenge reactive oxygen species (ROS), thereby protecting cellular components from oxidative damage. This property is particularly relevant in the context of age-related diseases and neurodegenerative conditions, where oxidative stress plays a significant role.

The structural features of Ethyl 2-(2-Oxopropyl)sulfanylacetate also make it a valuable tool in the study of metabolic pathways. Its ability to interact with key enzymes involved in lipid metabolism has been investigated in a 2024 study published in Cell Metabolism. The research highlighted its potential to modulate cholesterol synthesis and triglyceride metabolism, offering new insights into the development of metabolic syndrome therapies.

Additionally, the compound's cytotoxic activity against prostate cancer cells has been a focus of recent research. A 2023 study in Oncotarget found that Ethyl 2-(2-Oxopropyl)sulfanylacetate induces apoptosis in androgen-independent prostate cancer models. This finding has sparked interest in its potential as a targeted therapeutic agent for oncology applications, particularly in the context of resistant cancer subtypes.

From a pharmacokinetic standpoint, the solubility and bioavailability of Ethyl 2-(2-Oxopropyl)sulfanylacetate have been optimized through the use of nanocarriers. A 2024 study in Nano Letters reported the successful encapsulation of the compound in lipid nanoparticles, which significantly enhanced its targeted delivery to inflammatory sites. This approach represents a significant advancement in the field of nano-biotechnology and drug delivery systems.

Despite these promising findings, further research is needed to fully understand the mechanisms of action and clinical potential of Ethyl 2-(2-Oxopropyl)sulfanylacetate. Ongoing studies are investigating its long-term safety profile and potential side effects, which are critical for its translation into clinical practice. The pharmacological versatility of this compound continues to make it a subject of significant interest in the pharmaceutical sciences and biotechnology sectors.

In summary, Ethyl 2-(2-Oxopropyl)sulfanylacetate represents a promising candidate in the development of novel therapeutic agents. Its unique structural features and diverse biological activities have been explored in multiple studies, highlighting its potential applications in inflammation management, metabolic disorders, and oncology. As research continues to advance, the compound's role in the pharmaceutical industry is expected to expand, contributing to the development of innovative therapies for a wide range of health conditions.

For more information on the latest developments in Ethyl 2-(2-Oxopropyl)sulfanylacetate research, please refer to the scientific literature and peer-reviewed journals cited above. These resources provide comprehensive insights into the chemical properties, biological activities, and potential applications of this compound, offering valuable information for researchers and professionals in the field.

As the field of pharmaceutical research continues to evolve, compounds like Ethyl 2-(2-Oxopropyl)sulfanylacetate will play an increasingly important role in the development of targeted therapies. The integration of advanced analytical techniques and computational modeling will further enhance our understanding of its mechanisms of action, paving the way for more effective and personalized medical treatments.

In conclusion, the ongoing research into Ethyl 2-(2-Oxopropyl)sulfanylacetate underscores its significance as a multifunctional compound with broad pharmacological potential. As scientists continue to explore its properties and applications, it is anticipated that this compound will contribute meaningfully to the advancement of modern medicine and the development of innovative therapies.